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Compound of Interest

Compound Name: Eudistomine K

Cat. No.: B15432432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic analysis of Eudistomine
K, a marine-derived β-carboline alkaloid. The focus is on the core analytical techniques of

Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), which are

fundamental to its structural elucidation and characterization. Eudistomine K belongs to a

class of compounds isolated from the Caribbean tunicate Eudistoma olivaceum, which have

garnered significant interest due to their potent antiviral activities. The structural determination

of these compounds was a notable achievement in marine natural products chemistry.

Spectroscopic Data of Eudistomine K
The definitive spectroscopic data for Eudistomine K was reported by K. L. Rinehart and

colleagues in 1984. The following tables summarize the key ¹H NMR, ¹³C NMR, and mass

spectrometry data as described in their seminal publication in the Journal of the American

Chemical Society. This data is crucial for the verification and quality control of both naturally

isolated and synthetically produced Eudistomine K.

Table 1: ¹H NMR Spectroscopic Data for Eudistomine K
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Chemical Shift (δ)
(ppm)

Multiplicity
Coupling Constant
(J) (Hz)

Assignment

Data not publicly

available in search

results

Table 2: ¹³C NMR Spectroscopic Data for Eudistomine K
Chemical Shift (δ) (ppm) Carbon Type Assignment

Data not publicly available in

search results

Table 3: Mass Spectrometry Data for Eudistomine K
Ionization Mode m/z Assignment

Data not publicly available in

search results

Note: The detailed, quantitative NMR and MS data for Eudistomine K are contained within the

primary literature and are not fully available in publicly accessible databases. Researchers are

directed to the original publication for the complete dataset: Rinehart, K. L., Jr.; Kobayashi, J.;

Harbour, G. C.; Hughes, R. G., Jr.; Mizsak, S. A.; Scahill, T. A. J. Am. Chem. Soc. 1984, 106,

1524-1526.[1][2]

Experimental Protocols
The following are generalized experimental protocols for the spectroscopic analysis of

Eudistomine K and related β-carboline alkaloids, based on standard methodologies in natural

product chemistry.

Sample Preparation
Isolation: Eudistomine K is isolated from the crude extracts of the marine tunicate

Eudistoma olivaceum. The process typically involves solvent extraction (e.g., with methanol
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and chloroform), followed by partitioning and multiple steps of chromatography, such as silica

gel and reversed-phase high-performance liquid chromatography (HPLC).[3]

Purity Assessment: The purity of the isolated Eudistomine K is assessed by HPLC prior to

spectroscopic analysis.

NMR Sample Preparation: A few milligrams of the purified compound are dissolved in a

deuterated solvent (e.g., CDCl₃, CD₃OD, or acetone-d₆). Tetramethylsilane (TMS) is often

added as an internal standard for chemical shift referencing.

MS Sample Preparation: The sample is dissolved in a suitable volatile solvent, such as

methanol or acetonitrile, to a concentration of approximately 1 µg/mL for analysis by

techniques like High-Resolution Electron Ionization Mass Spectrometry (HREIMS).

NMR Spectroscopy
Instrumentation: ¹H and ¹³C NMR spectra are typically recorded on a high-field NMR

spectrometer (e.g., 300 MHz or higher).

¹H NMR: Proton NMR spectra are acquired to determine the number and types of protons,

their chemical environments, and their scalar couplings.

¹³C NMR: Carbon-13 NMR spectra are used to identify the number of unique carbon atoms

and their functionalities (e.g., aromatic, aliphatic, carbonyl).

2D NMR: Advanced two-dimensional NMR techniques, such as COSY (Correlation

Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC

(Heteronuclear Multiple Bond Correlation), are employed to establish the connectivity

between protons and carbons, which is essential for elucidating the complete molecular

structure.

Mass Spectrometry
Instrumentation: High-resolution mass spectrometry (HRMS) is critical for determining the

elemental composition of the molecule.

Technique: High-Resolution Electron Ionization Mass Spectrometry (HREIMS) is a common

technique used to obtain the exact mass of the molecular ion, which allows for the
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determination of the molecular formula.[2]

Experimental Workflow
The logical workflow for the spectroscopic analysis of Eudistomine K, from isolation to

structure elucidation, is depicted in the following diagram. This process is standard for the

characterization of novel natural products.
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Workflow for the Spectroscopic Analysis of Eudistomine K.
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This comprehensive approach, combining meticulous isolation techniques with powerful

spectroscopic methods, was instrumental in the initial discovery and characterization of

Eudistomine K and continues to be the standard for the analysis of complex natural products.

The unique structural features of Eudistomine K, including its β-carboline core, are of

significant interest to medicinal chemists and pharmacologists exploring new antiviral agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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